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Cat. No.: B608222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JNJ-42153605 is a potent and selective positive allosteric modulator (PAM) of the metabotropic

glutamate receptor 2 (mGluR2).[1][2] As a PAM, JNJ-42153605 does not activate the receptor

directly but enhances the receptor's response to the endogenous agonist, glutamate.[3]

mGluR2 is a class C G-protein coupled receptor (GPCR) that couples to the Gi/o signaling

pathway, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular

cyclic AMP (cAMP) levels.[4][5] This document provides detailed application notes and

protocols for designing and performing cell-based assays to characterize the activity of JNJ-
42153605 on the mGluR2 receptor.

Principle of the Assay
The primary cell-based assay to evaluate the potency and efficacy of JNJ-42153605 as an

mGluR2 PAM involves measuring the modulation of intracellular cAMP levels in a recombinant

cell line stably expressing the human mGluR2. In this assay, cells are stimulated with a sub-

maximal concentration of glutamate (typically the EC20 concentration, which is the

concentration that produces 20% of the maximal response). In the presence of a PAM like JNJ-
42153605, the potency of glutamate is increased, resulting in a greater inhibition of forskolin-

stimulated cAMP production. The change in cAMP levels is detected using a variety of

methods, including competitive immunoassays or reporter gene assays.
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Data Presentation
Quantitative Data Summary

Parameter Value Cell Line Assay Type Reference

EC50 17 nM

CHO cells

expressing

human mGluR2

[35S]GTPγS

binding assay
[1]

EC50 17 nM

CHO cells

expressing

human mGluR2

cAMP

modulation

assay

[2]

Signaling Pathway and Experimental Workflow
mGluR2 Signaling Pathway
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Start

1. Culture CHO-K1 or HEK293 cells
stably expressing human mGluR2

2. Seed cells into a 96- or 384-well plate

3. Incubate for 24 hours

4. Add JNJ-42153605 (or other test compounds)
and a fixed EC20 concentration of glutamate

5. Add forskolin to stimulate adenylyl cyclase

6. Incubate for 30 minutes

7. Lyse cells and detect cAMP levels
(e.g., using a commercial cAMP assay kit)

8. Analyze data to determine EC50 values

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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